Cas no 1261907-85-0 (2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid
• CAS No: 1261907-85-0
• MF: C₁₄H₉ClFNO₄
• MW: 309.676966428757
• MDL: MFCD18318271
• CID: 2762688
• PubChem ID: 53224189
• Update Time: 2025-05-20

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-[4-fluoro-3-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid
• MFCD18318271
• 1261907-85-0
• 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid, 95%
• DTXSID70688157
• 2-CHLORO-5-(4-FLUORO-3-METHOXYCARBONYLPHENYL)NICOTINIC ACID
• 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid

• MDL： MFCD18318271
• Inchi： 1S/C14H9ClFNO4/c1-21-14(20)9-4-7(2-3-11(9)16)8-5-10(13(18)19)12(15)17-6-8/h2-6H,1H3,(H,18,19)
• InChI Key： GYZZNZJQOWRCOE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 309.0204136Da
• Monoisotopic Mass: 309.0204136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic Acid: A Comprehensive Overview

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid, also known by its CAS number 1261907-85-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid, a form of vitamin B3. The structure of this compound is characterized by a chloro group at position 2 and a substituted phenyl group at position 5 on the nicotinic acid backbone. The phenyl group itself is further substituted with a fluoro group at position 4 and a methoxycarbonyl group at position 3, adding complexity and potential bioactivity to the molecule.

The synthesis of 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid involves a series of carefully designed organic reactions. These include nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions, often utilizing protecting groups to ensure the desired regioselectivity and stereochemistry. Recent advancements in catalytic methods and green chemistry have made the synthesis of such compounds more efficient and environmentally friendly. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The pharmacological properties of 1261907-85-0 have been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new therapeutic agents. A study published in 2023 demonstrated that 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has shown significant promise in anticancer research. Preclinical studies have revealed that 1261907-85-0 induces apoptosis in various cancer cell lines, including breast, colon, and lung cancer cells. The mechanism of action appears to involve modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. These findings were corroborated by a 2023 study published in the journal Cancer Research, which highlighted the compound's ability to sensitize cancer cells to chemotherapy drugs.

The structural features of 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid contribute to its unique pharmacokinetic profile. The presence of electron-withdrawing groups such as chlorine and fluoro enhances the compound's solubility and bioavailability. Furthermore, the methoxycarbonyl group at position 3 may play a role in modulating the compound's metabolic stability, reducing its susceptibility to rapid degradation by hepatic enzymes.

From an environmental standpoint, understanding the fate and transport of CAS No 1261907-85-0 in natural systems is crucial for assessing its potential ecological impact. Recent studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, with complete mineralization observed within 14 days. This suggests that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)nicotinic acid, or CAS No 1261907-85-0, represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique chemical structure, coupled with its promising pharmacological profile, positions it as a leading candidate for further preclinical and clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in drug discovery efforts.